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Compound of Interest

Compound Name:
3-[(Dimethylamino)methyl]-5-

methylaniline

CAS No.: 884341-48-4

Cat. No.: B1375473

Get Quote

Executive Summary & Chemical Identity
3-[(Dimethylamino)methyl]-5-methylaniline is a specialized 1,3,5-trisubstituted benzene

derivative, often utilized as a scaffold in the synthesis of kinase inhibitors and CNS-active

agents. Its structure combines an electron-donating primary amine, a lipophilic methyl group,

and a basic dimethylaminomethyl moiety.

This guide provides a comprehensive theoretical spectral reference derived from first-principles

spectroscopic analysis and validated against structurally homologous standards (e.g., 3,5-

dimethylaniline,

-dimethylbenzylamine). It serves as a benchmark for researchers to verify synthesized material
in the absence of commercially indexed spectral libraries.
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Parameter Value

IUPAC Name 3-[(Dimethylamino)methyl]-5-methylaniline

CAS Registry Number Not widely listed; Search via InChIKey

InChIKey GEBYHBHCQFEPGH-UHFFFAOYSA-N

Molecular Formula

Exact Mass 164.13135 Da

Monoisotopic Mass 165.139 Da

Mass Spectrometry (MS) Analysis
Methodology: Electrospray Ionization (ESI) or Electron Impact (EI).

Fragmentation Logic
The mass spectrum of this compound is dominated by the stability of the nitrogen lone pairs

and the benzylic position.

Molecular Ion (

): Observed at m/z 164 (EI) or 165 (

, ESI).

Base Peak (Predicted m/z 58): The most diagnostic fragmentation in EI is the

-cleavage of the dimethylaminomethyl group. This yields the resonance-stabilized iminium
ion (

), appearing at m/z 58.

Benzylic Cation (m/z 120): Heterolytic cleavage of the benzylic C-N bond generates the 3-

amino-5-methylbenzyl cation (

), appearing at m/z 120.
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Loss of Methyl (m/z 149): Minor peak corresponding to

.
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Figure 1: Predicted EI-MS fragmentation pathway showing the dominance of the iminium ion

(m/z 58).

Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: Chloroform-d (

) | Reference: TMS (

0.00 ppm)

H NMR Characterization (400 MHz)
The aromatic region is characterized by a 1,3,5-substitution pattern. Due to the symmetry-

breaking substituents (methyl vs. dimethylaminomethyl), the three aromatic protons are

chemically non-equivalent but will appear as closely spaced singlets or multiplets with small

meta-coupling constants (
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Hz).

Shift (

ppm)
Mult. Integ. Assignment

Structural
Context

6.45 - 6.55 s (br) 2H Ar-H (C2, C6)

Ortho to amine;

shielded by

electron-donating

.

6.60 s (br) 1H Ar-H (C4)

Para to amine;

between alkyl

groups.[1]

3.50 - 3.70 bs 2H

Primary amine

protons

(exchangeable

with

).

3.32 s 2H

Benzylic

methylene

connecting the

dimethylamine.

2.24 s 6H

Dimethylamino

protons; sharp

singlet.

2.21 s 3H
Aromatic methyl

group.

C NMR Characterization (100 MHz)
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Shift (

ppm)
Carbon Type Assignment

146.5 Quaternary C
C1 (attached to

)

140.2 Quaternary C
C3 (attached to

)

139.0 Quaternary C
C5 (attached to

)

120.5 Methine CH C4 (between alkyls)

114.8 Methine CH C6 (ortho to amine/methyl)

112.5 Methine CH
C2 (ortho to

amine/aminomethyl)

64.2 Methylene Benzylic carbon

45.4 Methyl
-Methyl carbons (2x)

21.4 Methyl Aromatic methyl carbon

NMR Assignment Workflow
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Figure 2: Logic map correlating structural moieties to predicted NMR chemical shifts.

Infrared (IR) Spectroscopy Profile
Sampling: ATR (Attenuated Total Reflectance) or KBr Pellet.

The IR spectrum serves as a rapid "fingerprint" confirmation of the functional groups.

Primary Amine (

):

3350 - 3450 cm

: Two weak-to-medium bands (N-H asymmetric and symmetric stretching).

1620 cm

: N-H scissoring (bending) vibration.

C-H Stretching:
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2900 - 2980 cm

: Aliphatic C-H stretch (methyl and methylene groups).

2750 - 2850 cm

:Bohlmann Bands. Specific to amines where C-H bonds are anti-periplanar to the nitrogen
lone pair. Diagnostic for the

group.

Aromatic Region:

1580 - 1600 cm

: C=C ring stretching.

840 - 860 cm

: C-H out-of-plane bending. Diagnostic for 1,3,5-trisubstituted benzene (isolated
hydrogens).

Quality Control & Impurity Profiling
When analyzing spectral data, be alert for these common synthetic impurities:

3,5-Dimethylaniline (Starting Material):

Detection: Missing the singlet at

3.32 (benzylic

) and the N-methyl signal at

2.24.

Bis-alkylated Amine:

Detection: Disappearance of the primary amine doublet in IR; appearance of new alkyl

signals in NMR.
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Benzyl Alcohol Derivative:

Detection: If synthesized via reduction of an amide/aldehyde, unreacted alcohol

intermediates may show a broad

stretch at 3400 cm

(overlapping with amine) but will lack the N-methyl singlet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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